Cas no 1805644-55-6 (Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate)

• Product Name: Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate
• CAS No: 1805644-55-6
• MF: C₁₂H₁₀ClF₂NO₃
• MW: 289.662509441376
• CID: 4980735
• Update Time: 2025-06-14

Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate

• Inchi： 1S/C12H10ClF2NO3/c1-18-11(17)4-7-2-9(6-16)8(5-13)3-10(7)19-12(14)15/h2-3,12H,4-5H2,1H3
• InChI Key： NKXLWWYDTCPMJV-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(CC(=O)OC)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate

Recent Advances in the Study of Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate (CAS: 1805644-55-6)

Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate (CAS: 1805644-55-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a difluoromethoxy group and a cyano substituent, has been the subject of recent investigations due to its potential applications in drug discovery and development. The presence of both electron-withdrawing and electron-donating groups in its structure makes it a versatile intermediate for the synthesis of biologically active molecules.

Recent studies have focused on the synthesis and optimization of Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate, with particular attention to its role as a precursor in the development of novel therapeutic agents. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, to improve the yield and purity of this compound. These efforts are crucial for ensuring its suitability for large-scale pharmaceutical production.

One of the key findings from recent research is the compound's potential as a building block for the synthesis of kinase inhibitors. Kinases are a major target in the treatment of various cancers and inflammatory diseases, and the structural motifs present in Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate make it an attractive candidate for the development of selective kinase inhibitors. Preliminary in vitro studies have demonstrated promising activity against specific kinase targets, although further optimization is required to enhance potency and selectivity.

In addition to its applications in kinase inhibitor development, Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate has also been investigated for its potential use in the synthesis of agrochemicals. The difluoromethoxy group, in particular, has been shown to confer improved metabolic stability and bioavailability, making it a valuable feature in the design of next-generation pesticides and herbicides. Recent studies have explored the compound's reactivity and stability under various environmental conditions, providing valuable insights for its application in agricultural chemistry.

Despite these promising developments, challenges remain in the practical application of Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate. Issues such as scalability of synthesis, cost-effectiveness, and environmental impact need to be addressed to fully realize its potential. Ongoing research is focused on addressing these challenges through the development of greener synthetic routes and the exploration of alternative precursors. Collaborative efforts between academia and industry are expected to play a key role in overcoming these hurdles.

In conclusion, Methyl 4-chloromethyl-5-cyano-2-(difluoromethoxy)phenylacetate (CAS: 1805644-55-6) represents a compound of significant interest in both pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it a valuable intermediate for the development of novel therapeutic agents and agrochemicals. Continued research and development efforts are essential to unlock its full potential and address the remaining challenges in its application.